Cas no 431923-22-7 (N-(4-chlorobenzenesulfonyl)-2-methoxy-N-(4-methoxyphenyl)benzamide)

• Product Name: N-(4-chlorobenzenesulfonyl)-2-methoxy-N-(4-methoxyphenyl)benzamide
• CAS No: 431923-22-7
• MF: C₂₁H₁₈ClNO₅S
• MW: 431.889323711395
• CID: 6278454
• PubChem ID: 15998347
• Update Time: 2025-05-22

N-(4-chlorobenzenesulfonyl)-2-methoxy-N-(4-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzenesulfonyl)-2-methoxy-N-(4-methoxyphenyl)benzamide
• 431923-22-7
• EU-0011048
• SR-01000489660
• N-(4-chlorophenyl)sulfonyl-2-methoxy-N-(4-methoxyphenyl)benzamide
• SR-01000489660-1
• AKOS002376058
• F1657-0869
• N-((4-chlorophenyl)sulfonyl)-2-methoxy-N-(4-methoxyphenyl)benzamide
• Oprea1_613479

• Inchi： 1S/C21H18ClNO5S/c1-27-17-11-9-16(10-12-17)23(21(24)19-5-3-4-6-20(19)28-2)29(25,26)18-13-7-15(22)8-14-18/h3-14H,1-2H3
• InChI Key： BPNHZJRDYHERAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(C(C1C=CC=CC=1OC)=O)C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 431.0594215g/mol
• Monoisotopic Mass: 431.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.3Ų

Additional information on N-(4-chlorobenzenesulfonyl)-2-methoxy-N-(4-methoxyphenyl)benzamide

N-(4-Chlorobenzenesulfonyl)-2-Methoxy-N-(4-Methoxyphenyl)Benzamide (CAS No. 431923-22-7)

N-(4-Chlorobenzenesulfonyl)-2-Methoxy-N-(4-Methoxyphenyl)Benzamide, commonly referred to by its CAS number 431923-22-7, is a complex organic compound with significant applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a benzamide core with substituents that confer specific functional properties. The molecule consists of a benzene ring substituted with a methoxy group at the 2-position, a sulfonyl group attached to a chloro-substituted benzene ring, and another methoxy-substituted phenyl group. These structural features make it a versatile compound with potential for further chemical modifications and applications.

The synthesis of CAS No. 431923-22-7 involves multi-step organic reactions, typically starting from benzene derivatives and progressing through sulfonation, substitution, and amidation reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for the preparation of such compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields and purity levels.

One of the most notable aspects of N-(4-Chlorobenzenesulfonyl)-2-Methoxy-N-(4-Methoxyphenyl)Benzamide is its potential as a building block in drug discovery. The presence of electron-withdrawing groups like the sulfonyl chloride and methoxy substituents can influence the compound's pharmacokinetic properties, making it a candidate for further exploration in medicinal chemistry. Recent studies have highlighted the importance of such structures in modulating enzyme activity or serving as scaffolds for bioisosteric replacements in drug design.

In addition to its pharmaceutical applications, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings. The sulfonyl group contributes to thermal stability and resistance to environmental factors, while the aromatic rings provide structural rigidity. Researchers have explored its use in creating high-performance materials for electronic applications, where thermal stability and mechanical strength are critical.

The latest research on CAS No. 431923-22-7 has focused on its interaction with biological systems. In vitro studies have demonstrated moderate activity against certain enzymes, suggesting potential therapeutic applications. Furthermore, computational modeling techniques have been employed to predict its binding affinity to various protein targets, providing valuable insights into its potential as a lead compound in drug development.

In terms of safety and handling, N-(4-Chlorobenzenesulfonyl)-2-Methoxy-N-(4-Methoxyphenyl)Benzamide exhibits typical properties of organic compounds with no immediate hazards under normal conditions. However, standard laboratory precautions should be observed during synthesis and handling to ensure worker safety.

In conclusion, CAS No. 431923-22-7 stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in advancing innovative solutions across various fields.